Cas no 16948-38-2 (Boc-Ile-onp)

• Product Name: Boc-Ile-onp
• CAS No: 16948-38-2
• MF: C₁₇H₂₄N₂O₆
• MW: 352.382265090942
• MDL: MFCD00038322
• CID: 50614
• PubChem ID: 57647319
• Update Time: 2025-10-29

Boc-Ile-onp Chemical and Physical Properties

Names and Identifiers

• Boc-L-isoleucine p-nitrophenyl ester
• Boc-Ile-ONp
• (2S,3S)-4-Nitrophenyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
• Boc-L-Ile-ONp
• Boc-L-Isoleucine 4-Nitrophenyl Ester
• (4-nitrophenyl) (2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
• Einecs 241-020-1
• BOC-ISOLEUCINE-ONP
• N-tert-Butoxycarbonyl-L-isoleucine 4-nitrophenyl ester
• N-alpha-t-Butyloxycarbonyl-L-isoleucine p-nitrophenyl ester
• p-nitrophenyl erythro-N-(tert-butoxycarbonyl)-L-isoleucinate
• Boc-L-isoleucine 4-nitrophenyl ester≥ 98% (TLC)
• NS00054105
• SCHEMBL16284648
• HY-W142146
• Boc-Ile-ONp, >=98.0% (TLC)
• N-alpha-t-Butyloxycarbonyl-L-isoleucine p-nitrophenyl ester (Boc-L-Ile-ONp)
• AKOS016003349
• A882089
• 16948-38-2
• MFCD00038322
• CS-0201929
• J-010547
• (2S,3S)-4-nitrophenyl 2-(tert-butoxycarbonylamino)-3-methylpentanoate
• 4-NITROPHENYL (2S,3S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLPENTANOATE
• DB-029524
• Boc-Ile-onp

• MDL： MFCD00038322
• Inchi： 1S/C17H24N2O6/c1-6-11(2)14(18-16(21)25-17(3,4)5)15(20)24-13-9-7-12(8-10-13)19(22)23/h7-11,14H,6H2,1-5H3,(H,18,21)/t11-,14-/m0/s1
• InChI Key： RFSVHANJROIWPM-FZMZJTMJSA-N
• SMILES： O(C(N[C@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 352.16300
• Monoisotopic Mass: 352.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 4

Experimental Properties

• Density: 1.172
• Boiling Point: 487.8°Cat760mmHg
• Flash Point: 248.8°C
• Refractive Index: 1.518
• PSA: 110.45000
• LogP: 4.35370

Boc-Ile-onp Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-Ile-onp

Comprehensive Guide to Boc-Ile-onp (CAS No. 16948-38-2): Properties, Applications, and Industry Insights

Boc-Ile-onp (CAS No. 16948-38-2) is a specialized N-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, featuring a tert-butoxycarbonyl (Boc) protecting group and an o-nitrophenyl (onp) ester moiety, plays a critical role in solid-phase peptide synthesis (SPPS) and bioconjugation strategies. Its unique chemical structure ensures high reactivity while maintaining stability under controlled conditions, making it a preferred choice for researchers exploring peptide-based therapeutics and drug discovery.

In recent years, the demand for Boc-Ile-onp has surged due to its applications in targeted drug delivery systems and antibody-drug conjugates (ADCs). With the rise of personalized medicine, researchers are increasingly focusing on custom peptide synthesis, where this compound serves as a key building block. Its compatibility with Fmoc/tBu strategies and efficient coupling properties align with modern trends in green chemistry, as it minimizes side reactions and reduces waste generation.

The synthesis of Boc-Ile-onp involves a multi-step process that ensures high purity (>98% by HPLC), a critical parameter for GMP-grade peptide production. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its structural integrity. Storage recommendations typically include protection from moisture at -20°C, which preserves its ester functionality – a feature frequently discussed in peptide forum communities and research publications.

From a commercial perspective, Boc-Ile-onp suppliers emphasize batch-to-batch consistency to meet the stringent requirements of pharmaceutical R&D. The compound's role in developing COVID-19-related peptide inhibitors during the pandemic highlighted its importance in rapid therapeutic development. Current market analyses suggest growing applications in oncological research, particularly for protein-protein interaction inhibitors, where its structural features enable precise molecular modifications.

Quality control protocols for CAS No. 16948-38-2 typically include chiral purity verification to ensure the L-configuration of isoleucine, crucial for biological activity. The compound's MSDS data confirms its stability under standard laboratory conditions, though users should avoid prolonged exposure to strong bases that may cleave the Boc group. These safety considerations are particularly relevant for automated peptide synthesizers, where the compound is often employed in high-throughput workflows.

Emerging applications of Boc-Ile-onp include its use in peptide nucleic acid (PNA) synthesis and biomaterial engineering. Recent patents disclose innovative methods for its incorporation into theranostic platforms – combining therapeutic and diagnostic capabilities. The compound's structure-activity relationship (SAR) continues to be explored in computational chemistry studies, leveraging molecular docking simulations to predict its behavior in complex biological systems.

For researchers sourcing Boc-Ile-onp, technical considerations include evaluating scalability options from milligram to kilogram quantities, with some suppliers offering custom synthesis services. The compound's shelf life optimization remains an active research area, particularly for lyophilized formulations used in long-term storage. These practical aspects are frequently addressed in peptide chemistry webinars and technical datasheets provided by leading manufacturers.

The global market for protected amino acid derivatives like Boc-Ile-onp is projected to grow at a CAGR of 6.8% through 2028, driven by expanding biopharmaceutical pipelines. Regulatory compliance, including REACH registration and USP/EP standards, ensures its suitability for preclinical development stages. Analytical method development for residual solvent analysis in CAS No. 16948-38-2 batches represents another quality assurance focus area for end-users.

In academic settings, Boc-Ile-onp serves as an excellent teaching tool for demonstrating protecting group chemistry principles and carbodiimide coupling mechanisms. Its well-characterized properties make it ideal for undergraduate research projects in medicinal chemistry curricula. The compound's UV-active onp group also facilitates reaction monitoring through spectrophotometric techniques, a feature appreciated in laboratory training programs.

Future research directions for Boc-Ile-onp may explore its potential in continuous flow peptide synthesis systems and enzyme-mediated coupling approaches. As the pharmaceutical industry shifts toward sustainable manufacturing, innovations in catalyst-free activation of this derivative could further enhance its utility. These developments position CAS No. 16948-38-2 as a compound of enduring significance in synthetic organic chemistry and biotechnology applications.